Cas no 1380680-53-4 (2-ethynylpiperidine;hydrochloride)

• Product Name: 2-ethynylpiperidine;hydrochloride
• CAS No: 1380680-53-4
• MF: C₇H₁₂ClN
• MW: 145.629880905151
• CID: 1070000
• PubChem ID: 71307695
• Update Time: 2025-06-13

2-ethynylpiperidine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Ethynylpiperidine hydrochloride
• 2-ethynylpiperidine;hydrochloride
• FDCAQXBRAYRERS-UHFFFAOYSA-N
• F2167-2867
• 2-Ethynylpiperidinehydrochloride
• (2S)-2-ethynylpiperidine;hydrochloride
• CS2055
• (2R)-2-ethynylpiperidine;hydrochloride
• CS-0217320
• 2-ETHYNYLPIPERIDINE HCL
• SCHEMBL14893864
• Piperidine, 2-ethynyl-, hydrochloride (1:1)
• A898499
• SB41368
• 1380680-53-4
• AS-46572
• EN300-736072
• Z2940715353
• MFCD19689453
• AKOS022179002

• MDL： MFCD19689453
• Inchi： 1S/C7H11N.ClH/c1-2-7-5-3-4-6-8-7;/h1,7-8H,3-6H2;1H
• InChI Key： FDCAQXBRAYRERS-UHFFFAOYSA-N
• SMILES： Cl.N1CCCCC1C#C

Computed Properties

• Exact Mass: 145.0658271g/mol
• Monoisotopic Mass: 145.0658271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 109
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 2-ethynylpiperidine;hydrochloride

Introduction to 2-ethynylpiperidine;hydrochloride (CAS No. 1380680-53-4)

2-ethynylpiperidine;hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1380680-53-4, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class, which is well-documented for its versatile applications in drug development due to its structural framework that can facilitate various biological interactions. The presence of an ethynyl group in its molecular structure introduces unique reactivity, making it a valuable intermediate in synthesizing more complex molecules.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, a critical factor for pharmaceutical formulations where bioavailability and delivery efficiency are paramount. This property has positioned 2-ethynylpiperidine;hydrochloride as a compound of interest in both preclinical and clinical studies, particularly where intravenous or oral administration is considered.

Recent advancements in medicinal chemistry have highlighted the potential of piperidine derivatives in addressing neurological disorders. Studies have demonstrated that modifications at the piperidine ring can influence receptor binding affinity and selectivity, which are crucial for developing drugs with minimal side effects. The ethynyl substituent in 2-ethynylpiperidine;hydrochloride further contributes to its pharmacological profile by enabling cross-coupling reactions, such as Suzuki-Miyaura couplings, which are widely used in constructing biaryl systems found in many active pharmaceutical ingredients (APIs).

In the context of drug discovery, the synthesis of 2-ethynylpiperidine;hydrochloride has been optimized for scalability and cost-effectiveness, ensuring that it remains accessible for industrial applications. The compound’s reactivity with various functional groups allows for the creation of a diverse library of derivatives, which can be screened for biological activity. This flexibility underscores its importance as a building block in medicinal chemistry.

Current research is exploring the therapeutic potential of 2-ethynylpiperidine;hydrochloride in treating conditions such as Parkinson’s disease and epilepsy. Preclinical studies have indicated that derivatives of this compound may modulate neurotransmitter systems by interacting with dopamine receptors or other relevant targets. The hydrochloride form’s stability under physiological conditions makes it an attractive candidate for further investigation into its pharmacokinetic properties.

The chemical synthesis of 2-ethynylpiperidine;hydrochloride involves multi-step processes that require precise control over reaction conditions to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions are often employed to introduce the ethynyl group efficiently. These synthetic methodologies are continually being refined to meet the demands of pharmaceutical manufacturing, where consistency and reproducibility are non-negotiable.

From a regulatory perspective, 2-ethynylpiperidine;hydrochloride must comply with Good Manufacturing Practices (GMP) to ensure safety and efficacy. Documentation of its chemical properties, including melting point, solubility, and stability data, is essential for regulatory submissions. Collaborative efforts between academic institutions and pharmaceutical companies have been instrumental in generating comprehensive toxicological profiles, which are critical for assessing its safety profile before human trials.

The role of computational chemistry in studying 2-ethynylpiperidine;hydrochloride cannot be overstated. Molecular modeling techniques allow researchers to predict how this compound might interact with biological targets at the atomic level. This approach has accelerated the drug discovery process by enabling virtual screening of potential derivatives before experimental synthesis.

Future directions in research may involve exploring the use of 2-ethynylpiperidine;hydrochloride as a scaffold for developing antiviral or anticancer agents. Its structural features make it amenable to modifications that could enhance binding affinity to viral proteases or kinases involved in cancer progression. Such applications would leverage its ability to engage with complex biological pathways while maintaining favorable pharmacokinetic properties.

In conclusion, 2-ethynylpiperidine;hydrochloride (CAS No. 1380680-53-4) represents a promising compound with broad applications in pharmaceutical research and development. Its unique structural features, coupled with its synthetic versatility, make it a valuable tool for medicinal chemists seeking to design novel therapeutics. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly significant role in addressing unmet medical needs.